Cas no 74039-39-7 (Pyrrolidine,1-[1-(2-chlorophenyl)ethyl]-, hydrochloride (1:1))

• Product Name: Pyrrolidine,1-[1-(2-chlorophenyl)ethyl]-, hydrochloride (1:1)
• CAS No: 74039-39-7
• MF: C₁₂H₁₇Cl₂N
• MW: 246.176081418991
• CID: 571523
• PubChem ID: 3057466
• Update Time: 2025-04-19

Pyrrolidine,1-[1-(2-chlorophenyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[1-(2-chlorophenyl)ethyl]-, hydrochloride (1:1)
• 1-(o-Chloro-alpha-methylbenzyl)pyrrolidine hydrochloride
• 1-[1-(2-chlorophenyl)ethyl]pyrrolidine,hydrochloride
• DTXSID20995429
• 74039-39-7
• Pyrrolidine, 1-(o-chloro-alpha-methylbenzyl)-, hydrochloride
• 1-[1-(2-Chlorophenyl)ethyl]pyrrolidine--hydrogen chloride (1/1)
• H 386-O

• Inchi： 1S/C12H16ClN.ClH/c1-10(14-8-4-5-9-14)11-6-2-3-7-12(11)13;/h2-3,6-7,10H,4-5,8-9H2,1H3;1H
• InChI Key： LNLQZKMSMZVRHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)N1CCCC1.Cl

Computed Properties

• Exact Mass: 245.0738049g/mol
• Monoisotopic Mass: 245.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų